(Dichloromethyl)diethoxy(methyl)silane

• CAS No.: 18145-74-9
• Molecular Formula: C6H14Cl2O2Si
• Molecular Weight: 217.16 g/mol
• IUPAC Name: dichloromethyl-diethoxy-methylsilane
• InChI: InChI=1S/C6H14Cl2O2Si/c1-4-9-11(3,6(7)8)10-5-2/h6H,4-5H2,1-3H3
• InChI Key: AIKVXBVDGYWAJU-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C)(C(Cl)Cl)OCC

Description

(Dichloromethyl)diethoxy(methyl)silane is an organosilicon compound with the molecular formula C6H14Cl2O2Si. It is a versatile chemical used in various industrial and research applications due to its unique properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

(Dichloromethyl)diethoxy(methyl)silane can be synthesized through the reaction of dichloromethylsilane with ethanol under controlled conditions. The reaction typically involves the use of a catalyst to facilitate the substitution of chlorine atoms with ethoxy groups .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions in specialized reactors. The process ensures high purity and yield by optimizing reaction conditions such as temperature, pressure, and the use of appropriate catalysts .

Chemical Reactions Analysis

Types of Reactions

(Dichloromethyl)diethoxy(methyl)silane undergoes various chemical reactions, including:

Substitution Reactions: The ethoxy groups can be replaced by other functional groups through nucleophilic substitution.

Hydrolysis: In the presence of water, the compound can hydrolyze to form silanols and hydrochloric acid.

Common Reagents and Conditions

Common reagents used in reactions with this compound include water, alcohols, and nucleophiles. Reaction conditions often involve controlled temperatures and the use of catalysts to enhance reaction rates .

Major Products Formed

The major products formed from reactions involving this compound include silanols, siloxanes, and various substituted silanes .

Scientific Research Applications

(Dichloromethyl)diethoxy(methyl)silane has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and as a reagent in various organic transformations.

Biology: The compound is utilized in the modification of biomolecules and surfaces to enhance their properties.

Medicine: Research explores its potential in drug delivery systems and as a component in medical devices.

Industry: It is employed in the production of coatings, adhesives, and sealants due to its ability to form strong bonds with various substrates.

Mechanism of Action

The mechanism by which (Dichloromethyl)diethoxy(methyl)silane exerts its effects involves the formation of strong covalent bonds with substrates. The compound’s reactivity is attributed to the presence of reactive silicon-chlorine and silicon-ethoxy bonds, which can undergo hydrolysis and condensation reactions .

Comparison with Similar Compounds

Similar Compounds

Methyldiethoxysilane: Similar in structure but lacks the dichloromethyl group.

Dimethyldichlorosilane: Contains two methyl groups and two chlorine atoms, differing in reactivity and applications.

Uniqueness

(Dichloromethyl)diethoxy(methyl)silane is unique due to the presence of both dichloromethyl and ethoxy groups, which confer distinct reactivity and versatility in various applications .